3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole

• Molecular Formula: C15H21N3S
• Molecular Weight: 275.4 g/mol
• IUPAC Name: 3-(1-adamantyl)-6-methyl-5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazole
• InChI: InChI=1S/C15H21N3S/c1-9-8-18-13(16-17-14(18)19-9)15-5-10-2-11(6-15)4-12(3-10)7-15/h9-12H,2-8H2,1H3
• InChI Key: AVSGXPHSEGFVCN-UHFFFAOYSA-N
• SMILES: CC1CN2C(=NN=C2S1)C34CC5CC(C3)CC(C5)C4

Description

3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole (ADT) is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. ADT is a member of the thiazolo-triazole family of compounds and has been shown to possess a wide range of biological activities, including antiviral, antitumor, and antibacterial properties.

Mechanism of Action

The mechanism of action of 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole is not fully understood. However, it has been suggested that 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole exerts its biological activity by inhibiting the activity of enzymes such as proteases and polymerases, which are essential for viral replication. 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of viral enzymes, which leads to a reduction in viral replication. 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has also been shown to induce apoptosis in cancer cells, which leads to a reduction in tumor growth. In addition, 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has been shown to possess antibacterial activity, which leads to a reduction in bacterial growth.

Advantages and Limitations for Lab Experiments

3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole also possesses a wide range of biological activities, which makes it a versatile compound for studying various biological processes. However, there are also some limitations to using 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole in lab experiments. 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole is a highly reactive compound and can be toxic to cells at high concentrations. In addition, the mechanism of action of 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole. One direction is to further investigate the mechanism of action of 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole. This will help to better understand how 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole exerts its biological activity and may lead to the development of more effective therapeutic agents. Another direction is to investigate the potential use of 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole in combination with other drugs for the treatment of viral infections and cancer. Finally, there is a need to investigate the safety and toxicity of 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole in animal models to determine its potential for use in humans.
Conclusion:
In conclusion, 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole is a heterocyclic compound that possesses a wide range of biological activities. 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has potential therapeutic applications as an antiviral, antitumor, and antibacterial agent. The synthesis method of 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole is a multi-step process that yields approximately 50%. The mechanism of action of 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole is not fully understood, but it has been shown to inhibit the activity of viral enzymes and induce apoptosis in cancer cells. 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has several advantages and limitations for lab experiments, and there are several future directions for research on 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole.

Synthesis Methods

The synthesis of 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole is a multi-step process that involves the reaction of 1-adamantanamine with 2-chloroacetyl chloride to form 1-(adamantan-1-yl)-2-chloroethan-1-one. This intermediate is then reacted with thiosemicarbazide to form the thiosemicarbazone derivative, which is cyclized with sodium methoxide to form 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has been extensively studied for its potential therapeutic applications. It has been shown to possess antiviral activity against a wide range of viruses, including influenza A, hepatitis C, and HIV. 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has also been shown to possess antitumor activity against various types of cancer cells, including breast, lung, and prostate cancer. In addition, 3-(1-Adamantyl)-6-methyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole has antibacterial activity against both Gram-positive and Gram-negative bacteria.